Cas no 2228189-81-7 (3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine)

• Product Name: 3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine
• CAS No: 2228189-81-7
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• CID: 6050853
• PubChem ID: 165970337
• Update Time: 2025-10-31

3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine
• 2228189-81-7
• EN300-1921892

• Inchi： 1S/C11H15BrN2/c12-6-5-10-4-3-7-13-11(10)14-8-1-2-9-14/h3-4,7H,1-2,5-6,8-9H2
• InChI Key： OUCCZKLDEQGXLG-UHFFFAOYSA-N
• SMILES： BrCCC1=CC=CN=C1N1CCCC1

Computed Properties

• Exact Mass: 254.04186g/mol
• Monoisotopic Mass: 254.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 16.1Ų

Additional information on 3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine

Introduction to 3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine (CAS No. 2228189-81-7)

3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine, with the CAS number 2228189-81-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a bromoethyl group, a pyrrolidine ring, and a pyridine moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various applications, particularly in drug discovery and development.

The synthesis of 3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine involves a multi-step process that typically includes the formation of the pyridine ring, the introduction of the bromoethyl group, and the attachment of the pyrrolidine ring. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both academic and industrial settings.

In terms of its chemical properties, 3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its molecular weight is approximately 275.3 g/mol, and it has a melting point ranging from 50 to 55°C. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for structural elucidation and purity assessment.

The biological activity of 3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and neuroprotective effects. In vitro studies using cell lines have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, in vivo studies in animal models have indicated that it can reduce neuroinflammation and improve cognitive function in conditions such as Alzheimer's disease.

The mechanism of action of 3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine is believed to involve the modulation of specific signaling pathways. For instance, it has been shown to activate the Nrf2 pathway, which is crucial for maintaining cellular redox balance and protecting against oxidative stress. Furthermore, it can also inhibit the activation of microglia, which are key players in neuroinflammation. These findings suggest that 3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine could be a valuable therapeutic agent for treating inflammatory and neurodegenerative disorders.

In addition to its potential therapeutic applications, 3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological processes makes it useful for probing the function of various cellular pathways. For example, it has been used to study the role of Nrf2 in cancer progression and to investigate the mechanisms underlying neuroprotection.

The safety profile of 3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine is an important consideration for its potential use in clinical settings. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 3-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine (CAS No. 2228189-81-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation as a therapeutic agent for inflammatory and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical utility.